Cas no 87932-57-8 (1H-Purinium, 2-amino-9-ethyl-6,9-dihydro-7-methyl-6-oxo-, iodide)

1H-Purinium, 2-amino-9-ethyl-6,9-dihydro-7-methyl-6-oxo-, iodide structure
87932-57-8 structure
Product Name:1H-Purinium, 2-amino-9-ethyl-6,9-dihydro-7-methyl-6-oxo-, iodide
CAS No:87932-57-8
MF:C8H14IN5O
MW:323.134132862091
CID:650596
PubChem ID:71411779
Update Time:2025-04-19

1H-Purinium, 2-amino-9-ethyl-6,9-dihydro-7-methyl-6-oxo-, iodide Chemical and Physical Properties

Names and Identifiers

    • 1H-Purinium, 2-amino-9-ethyl-6,9-dihydro-7-methyl-6-oxo-, iodide
    • 2-amino-9-ethyl-7-methyl-1,8-dihydropurin-1-ium-6-one,iodide
    • DTXSID30831369
    • 87932-57-8
    • 9-ethyl-7-methylguaninium iodide
    • 2-Amino-9-ethyl-7-methyl-6-oxo-6,7,8,9-tetrahydro-1H-purin-1-ium iodide
    • Inchi: 1S/C8H13N5O.HI/c1-3-13-4-12(2)5-6(13)10-8(9)11-7(5)14;/h3-4H2,1-2H3,(H3,9,10,11,14);1H
    • InChI Key: QVLFRTKGYUPBRK-UHFFFAOYSA-N
    • SMILES: [I-].O=C1C2=C(N=C(N)[NH2+]1)N(CC)CN2C

Computed Properties

  • Exact Mass: 323.02431g/mol
  • Monoisotopic Mass: 323.02431g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 1
  • Complexity: 346
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 78.5Ų
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